2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-ethyl-6,7,8,9-tetrahydropyrazino[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C9H13N3O/c1-2-7-5-9(13)12-4-3-10-6-8(12)11-7/h5,10H,2-4,6H2,1H3
• InChI Key: HJQUGKQINBIYOE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N2CCNCC2=N1

Description

2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one is a bicyclic heterocyclic compound characterized by a pyrimidine ring fused to a piperazine moiety. Its structure includes an ethyl substituent at the 2-position of the pyrimido-piperazinone core, which influences its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one typically involves the condensation of appropriate precursors under controlled conditions. One common method involves the reaction of ethyl acetoacetate with 2-aminopyrimidine in the presence of a base such as sodium ethoxide. The reaction is carried out under reflux conditions, leading to the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atoms in the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding N-oxides.

Reduction: Formation of reduced derivatives with hydrogen addition.

Substitution: Formation of alkylated or acylated derivatives.

Scientific Research Applications

2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby affecting metabolic pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional differences between 2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one and its analogs primarily arise from substituent variations at the 2-position. Below is a comparative analysis based on substituent effects, safety profiles, and physicochemical properties:

Substituent-Driven Structural Comparisons

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one	Ethyl (C₂H₅)	C₉H₁₄N₄O	Not explicitly reported	Moderate steric bulk; likely enhances lipophilicity compared to smaller substituents.
2-tert-Butyl analog (CAS:1550843-51-0)	tert-Butyl (C(CH₃)₃)	C₁₁H₁₈N₄O	Not explicitly reported	High steric hindrance; may reduce reactivity in nucleophilic environments .
2-(Propan-2-yl) analog (CAS:1545368-92-0)	Isopropyl (C₃H₇)	C₁₀H₁₆N₄O	Not explicitly reported	Intermediate steric bulk; balances lipophilicity and solubility .
2-(Difluoromethyl) analog (CAS:2060056-97-3)	Difluoromethyl (CF₂H)	C₈H₉F₂N₃O	201.17	Electron-withdrawing group; enhances polarity and potential metabolic stability .

Patent-Based Structural Diversity

Recent patent applications (2023) highlight derivatives of 4H-pyrimido[1,2-a]piperazin-4-one with substituents such as piperidin-4-yl, methylpiperazinyl, and cyclopropyl groups. These modifications aim to optimize pharmacokinetic profiles or target specificity in drug discovery . For example:

• 7-(4-Methylpiperazin-1-yl) derivatives : Enhance solubility via hydrophilic amine groups.
• 2-(3,4-Dimethoxyphenyl) analogs : Introduce aromaticity for π-π stacking interactions in receptor binding .

Biological Activity

2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one is a nitrogen-containing heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C₉H₁₃N₃O
• Molecular Weight : 167.22 g/mol
• CAS Number : 125449975

Antimicrobial Activity

Research indicates that compounds similar to 2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one exhibit notable antimicrobial properties. For instance, studies have shown that related pyrimidine derivatives demonstrate significant inhibition against various bacterial strains. The mechanism often involves the disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	Staphylococcus aureus	16 µg/mL
Compound B	Escherichia coli	20 µg/mL
Compound C	Pseudomonas aeruginosa	25 µg/mL

Anticancer Activity

The anticancer potential of 2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one has been explored in various studies. It has been shown to inhibit the proliferation of cancer cells through mechanisms such as apoptosis induction and cell cycle arrest. For example:

• Case Study : In vitro studies demonstrated that at a concentration of 10 µM, the compound inhibited the growth of melanoma cells significantly by inducing apoptosis via mitochondrial pathways.

Neuroprotective Effects

Preliminary studies suggest that this compound may possess neuroprotective properties. It is hypothesized that it can modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.

The biological activity of 2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways critical for bacterial survival and cancer cell proliferation.
• Receptor Modulation : It may act on neurotransmitter receptors to exert neuroprotective effects.
• Oxidative Stress Reduction : By scavenging free radicals and enhancing antioxidant defenses.

Recent Studies

Recent investigations have focused on synthesizing derivatives of 2-Ethyl-4H,6H,7H,8H,9H-pyrimido[1,2-a]piperazin-4-one and evaluating their biological activities. For instance:

• A study published in MDPI reported that certain derivatives exhibited enhanced antibacterial activity compared to the parent compound .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this class of compounds. Modifications at various positions on the pyrimidine ring can significantly influence their potency and selectivity.